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Compound of Interest

Compound Name: ATTO 565 amine
Cat. No.: B15136913
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This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with ATTO 565 amine. Adherence to these
procedures is vital for ensuring a safe laboratory environment and maintaining the integrity of
your research.

Immediate Safety and Handling:

While ATTO 565 amine is not classified as a hazardous substance according to Regulation
(EC) No. 1272/2008, it is imperative to handle it with care, following standard good laboratory
practices.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for
the most accurate and detailed safety information.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling ATTO 565 amine
to minimize exposure and ensure personal safety.[3][4]
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PPE Category Item Specifications

Should be worn at all times to

Eye Protection Safety glasses or goggles protect from potential
splashes.
Nitrile or other chemical- To be worn when handling the

Hand Protection ] ) )
resistant gloves solid powder or solutions.

A standard lab coat should be
Body Protection Laboratory coat worn to protect skin and
clothing.

Recommended when handling
Respiratory Protection Dust mask (e.g., N95) the solid, powdered form of the
dye.[5]

Operational Plan

A systematic approach to handling ATTO 565 amine from receipt to disposal is critical for

safety and experimental success.

1. Receiving and Storage:

e Upon receipt, inspect the vial for any damage.

o Store ATTO 565 amine protected from light at -20°C.
e The dye is moderately hydrophilic.[6]

2. Preparation of Stock Solutions:

» Before opening, allow the vial to warm to room temperature to prevent condensation, as
moisture can degrade the compound.[7]

e ATTO 565 amine can be dissolved in anhydrous DMF or DMSO to prepare stock solutions.

[8]

o Prepare stock solutions immediately before use, as the amine group can be reactive.[8]
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. Handling Solutions:

Work in a well-ventilated area.
Avoid direct contact with the skin and eyes.

Use appropriate, calibrated pipettes for transferring solutions.

Disposal Plan

Proper disposal of ATTO 565 amine and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

. Waste Segregation:

All waste containing ATTO 565 amine should be treated as chemical waste and segregated
from regular trash.[5]

. Waste Streams:

Unused Solid Dye: The original vial containing any unused or expired solid dye should be
placed in a designated hazardous waste container.[5]

Concentrated Solutions: Collect all concentrated stock solutions in a sealed and clearly
labeled hazardous waste container. Never dispose of these solutions down the drain.[5]

Dilute Aqueous Solutions: Do not dispose of dilute solutions down the drain without explicit
permission from your institution's Environmental Health and Safety (EHS) department.[5]

Contaminated Labware: All solid materials that have come into contact with ATTO 565
amine, such as pipette tips, tubes, and gloves, should be collected in a designated solid
hazardous waste container.[5]

. Waste Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of your
hazardous waste containers.[5]
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Experimental Workflow

The following diagram illustrates the standard workflow for safely handling ATTO 565 amine.

Receiving and Storage
(-20°C, Protected from Light)

Preparation of Stock Solution
(Anhydrous DMF or DMSO)

Handling and Use in Experiments
(Well-ventilated area)

Waste Disposal

Solid Waste Liquid Waste
(Unused Dye, Contaminated Labware) (Concentrated and Dilute Solutions)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ATTO 565 Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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